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Compound of Interest

Compound Name: Phomalactone

Cat. No.: B7840553 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and biological

properties of phomalactone, a fungal metabolite with notable antifungal activity. This

document is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry.

Chemical Properties
Phomalactone, with the CAS Number 28921-94-0, is a polyketide metabolite produced by

various fungi, including species of Nigrospora and Ophiocordyceps.[1][2][3] Its chemical

structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Identifier/Descriptor Value Source

CAS Number 28921-94-0 [2]

Molecular Formula C₈H₁₀O₃ [2]

Molecular Weight 154.16 g/mol [2]

IUPAC Name

(5S,6S)-5,6-dihydro-5-hydroxy-

6-[(1E)-prop-1-en-1-yl]-2H-

pyran-2-one

Canonical SMILES
C/C=C/[C@H]1--INVALID-

LINK--O
[2]

InChI Key
OKDRUMBNXIYUEO-

VHJVCUAWSA-N
[2]

Table 2: Physicochemical Properties
Property Value Source

Physical Description Not available

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in Dichloromethane,

DMSO, and Ethanol.

Purity ≥70% (Commercially available)

Biological Activity
Phomalactone has demonstrated significant antifungal properties against a range of plant

pathogenic fungi. Its inhibitory activity is particularly potent against certain species, as detailed

in the table below.

Table 3: Antifungal Activity of Phomalactone
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Fungal Species IC₅₀ (mg/L) Source

Phytophthora infestans 0.83

Pyricularia grisea 83

Phytophthora capsici 120

Pythium graminicola 120

Corticium sasaki 200

Fusarium oxysporum >200

Alternaria alternata >200

Botrytis cinerea >200

Colletotrichum gloeosporioides >200

IC₅₀ (Inhibitory Concentration 50%) is the concentration of a substance that inhibits a biological

process by 50%.

Experimental Protocols
Isolation and Purification of Phomalactone from
Nigrospora sphaerica
The following is a generalized protocol based on methodologies described in the literature for

the isolation of phomalactone from fungal cultures.
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Fungal Culture

Extraction

Purification

1. Inoculate Nigrospora sphaerica in a suitable liquid medium (e.g., Potato Dextrose Broth).

2. Incubate the culture for a specified period (e.g., 14-21 days) under controlled conditions (e.g., 25-28°C, shaking).

3. Separate the fungal mycelium from the culture broth by filtration.

4. Extract the culture filtrate with an organic solvent (e.g., ethyl acetate).

5. Concentrate the organic extract under reduced pressure to obtain a crude extract.

6. Subject the crude extract to column chromatography (e.g., silica gel).

7. Elute with a solvent gradient (e.g., hexane-ethyl acetate) to separate fractions.

8. Monitor fractions by Thin Layer Chromatography (TLC) for the presence of phomalactone.

9. Pool and concentrate the phomalactone-containing fractions. Further purify by recrystallization or preparative HPLC if necessary.

Click to download full resolution via product page

Isolation and Purification Workflow for Phomalactone.
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In Vitro Antifungal Susceptibility Testing
The following workflow outlines a typical broth microdilution method to determine the Minimum

Inhibitory Concentration (MIC) of phomalactone against a target fungus.
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Preparation

Assay

Analysis

1. Prepare a stock solution of phomalactone in a suitable solvent (e.g., DMSO).

2. Perform serial dilutions of the stock solution in a 96-well microtiter plate containing growth medium.

4. Inoculate each well of the microtiter plate with the fungal suspension.

3. Prepare a standardized inoculum of the fungal test organism.

5. Incubate the plate under appropriate conditions for fungal growth (e.g., 24-48 hours at a specific temperature).

6. Visually or spectrophotometrically assess fungal growth in each well.

7. The MIC is the lowest concentration of phomalactone that causes a significant inhibition of fungal growth compared to the control.

Click to download full resolution via product page

Workflow for Antifungal Susceptibility Testing.
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Hypothetical Signaling Pathway Inhibition
The precise molecular mechanism of phomalactone's antifungal activity has not been fully

elucidated. However, many antifungal agents target key signaling pathways essential for fungal

growth, virulence, and cell wall integrity. A plausible hypothesis is that phomalactone may

interfere with one or more of these pathways. Below is a simplified diagram of a generic fungal

signaling pathway that could be a potential target.
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Hypothetical Inhibition of Fungal Signaling Pathways by Phomalactone.

This diagram illustrates that phomalactone could potentially inhibit crucial intracellular

signaling cascades, such as the MAP kinase or cAMP-PKA pathways, which are known to

regulate fungal stress responses, morphogenesis, and the expression of virulence factors.

Disruption of these pathways could lead to the observed antifungal effects. Further research is

required to validate this hypothesis and identify the specific molecular targets of

phomalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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